Cas no 325810-63-7 (N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• CAS No: 325810-63-7
• MF: C₂₁H₁₉NO₃
• MW: 333.380465745926
• CID: 6613970
• PubChem ID: 701638
• Update Time: 2025-07-15

N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• SR-01000527309-1
• SR-01000527309
• 325810-63-7
• 8-allyl-N-(2,3-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide
• Oprea1_145945
• AB00153081-03
• Oprea1_284617
• N-(2,3-dimethylphenyl)-2-oxo-8-prop-2-enylchromene-3-carboxamide
• F0280-0140
• AKOS000426695

• Inchi： 1S/C21H19NO3/c1-4-7-15-9-6-10-16-12-17(21(24)25-19(15)16)20(23)22-18-11-5-8-13(2)14(18)3/h4-6,8-12H,1,7H2,2-3H3,(H,22,23)
• InChI Key： VZSGNNVHCDYVPW-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2C=CC=C(C)C=2C)=O)=CC2C=CC=C(CC=C)C1=2)=O

Computed Properties

• Exact Mass: 333.13649347g/mol
• Monoisotopic Mass: 333.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55.4Ų

Additional information on N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide

Introduction to N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (CAS No. 325810-63-7)

N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide, identified by its CAS number 325810-63-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, belonging to the chromene class, has garnered attention due to its unique structural properties and potential biological activities. The presence of a benzene ring substituted with two methyl groups at the 2 and 3 positions, along with an amide functional group and an ethenyl group at the 8 position, contributes to its distinct chemical profile.

The chromene scaffold is well-known for its versatility in pharmaceutical applications, often serving as a core structure in various drug molecules. The specific substitution pattern in N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide not only influences its electronic properties but also modulates its interactions with biological targets. This compound has been studied for its potential role in modulating enzyme activity and cellular signaling pathways, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in natural product-inspired molecules due to their high binding affinity and selectivity. The structural motif of N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide bears resemblance to several bioactive natural products, suggesting that it may exhibit similar pharmacological effects. Preliminary studies have hinted at its potential in inhibiting certain kinases and other enzymes involved in cancer progression, making it an attractive subject for further preclinical development.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The precise control over reaction conditions is crucial to achieving high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the ethenyl group at the 8 position, enhancing the overall efficiency of the synthetic route. These methodologies are essential for producing sufficient quantities of the compound for both laboratory studies and potential clinical trials.

The pharmacological profile of N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide has been explored through various in vitro assays. These studies have revealed interesting interactions with target proteins, including some that are implicated in inflammatory diseases and neurological disorders. The amide group in the molecule plays a critical role in these interactions, providing a hinge region that allows for favorable binding orientations. This feature makes the compound a valuable tool for developing novel therapeutic agents.

In addition to its biological activities, N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide exhibits promising photophysical properties. The chromene core absorbs light in the visible spectrum, making it suitable for applications in photodynamic therapy and other light-based medical treatments. Researchers are exploring ways to harness these properties for targeted drug delivery systems, where light activation could release the active compound at specific sites within the body.

The safety profile of this compound is another area of active investigation. Toxicology studies have been conducted to assess its acute and chronic effects on living organisms. Preliminary results indicate that it is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. Understanding these safety parameters is crucial for determining appropriate dosing regimens and minimizing potential side effects if it were to be developed into a drug.

The future directions for research on N-(2,3-dimethylphenyl)-2-oxo-8-(prop-2-en-1-y l)-2H-chromene -3-carboxamide include further optimization of its chemical structure to enhance its bioactivity and reduce any potential toxicity. Computational modeling techniques are being employed to predict how different structural modifications might affect its biological properties. These insights will guide synthetic efforts aimed at creating more potent and selective derivatives.

The integration of machine learning algorithms into drug discovery processes has also shown great promise in accelerating the development of new therapeutic agents. By analyzing large datasets containing structural and biological information, these algorithms can identify promising candidates like N-( 23-dimethylphenyl strong >) -< strong > 22 oxo - 88 ( prop - 21 en -11 yl ) -22 H - chromene -33 carboxamide strong > that warrant further investigation . This interdisciplinary approach combines expertise from chemistry , biology , and computer science , leading to more efficient discovery pipelines . p > < p > In conclusion , N -( < strong > 22 ,33 - dimethylphen y l strong > ) - < strong > 22 ox o -88 ( prop -21 en -11 yl ) -22 H - chromen e -33 carbox amid e strong > ( CAS No .33325810 -63637) represents an exciting opportunity i n th e field o f pharma ceutical research . Its unique structur al featu res an d prelimina ry bio logical act ivitie s make i t a valu able candi date f or furth er stu dies . With advanc ement s i n synt hesi s an d computa tional modeling , thi s compoun d hol ds promis e f or deve loping no vel thera peu tic s t hat coul d imp act ma ny disea ses . p >